Cas no 64583-71-7 (N-Benzoyl-N-(benzyloxy)benzamide)

N-Benzoyl-N-(benzyloxy)benzamide structure
64583-71-7 structure
Product Name:N-Benzoyl-N-(benzyloxy)benzamide
CAS No:64583-71-7
MF:C21H17NO3
MW:331.364585638046
CID:2792363
PubChem ID:57981013
Update Time:2025-04-21

N-Benzoyl-N-(benzyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • 64583-71-7
    • DTXSID50728545
    • SCHEMBL13479803
    • N-Benzoyl-N-(benzyloxy)benzamide
    • Inchi: 1S/C21H17NO3/c23-20(18-12-6-2-7-13-18)22(21(24)19-14-8-3-9-15-19)25-16-17-10-4-1-5-11-17/h1-15H,16H2
    • InChI Key: RVNGZTWKOYZWMP-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)N(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 331.12084340Da
  • Monoisotopic Mass: 331.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.6Ų
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